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Compound of Interest

Compound Name: Isoapetalic acid

Cat. No.: B12922599 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Isoapetalic Acid
Isoapetalic acid is a pyranochromanone derivative, a class of organic compounds

characterized by a chromanone core fused with a pyran ring. It has been identified as a natural

constituent in plants of the Calophyllum genus, notably in the seeds of Calophyllum blancoi and

in Calophyllum membranaceum.[1][2][3] As a distinct phytochemical, isoapetalic acid holds

potential as a reference standard for the quality control of herbal extracts and in the

investigation of the biological activities of Calophyllum species.

Chemical Properties of Isoapetalic Acid:
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Property Value Source

Molecular Formula C₂₂H₂₈O₆ PubChem[3]

Molecular Weight 388.5 g/mol PubChem[3]

IUPAC Name

3-(5-hydroxy-2,2,7,8-

tetramethyl-6-oxo-7,8-

dihydropyrano[3,2-g]chromen-

10-yl)hexanoic acid

PubChem[3]

XLogP3 4.7 PubChem[3]

Hydrogen Bond Donor Count 2 PubChem[3]

Hydrogen Bond Acceptor

Count
6 PubChem[3]

Application Notes
The primary applications of isoapetalic acid as a reference standard include:

Phytochemical Analysis: Serving as a marker compound for the identification and

quantification of this specific analyte in extracts of Calophyllum species and other related

plants.

Quality Control: Ensuring the consistency and quality of herbal preparations and dietary

supplements containing Calophyllum extracts by verifying the presence and concentration of

isoapetalic acid.

Pharmacological Research: Facilitating the investigation of its biological activities.

Preliminary studies have indicated that isoapetalic acid exhibits mild cytotoxic activity

against human oral epidermoid carcinoma (KB) and human cervical epitheloid carcinoma

(HeLa) cell lines.[1] This suggests its potential as a starting point for further research into its

mechanism of action and potential therapeutic applications.
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Extraction and Isolation of Isoapetalic Acid from
Calophyllum blancoi Seeds (General Protocol)
This protocol describes a general workflow for the extraction and isolation of isoapetalic acid,

based on methodologies for separating compounds from Calophyllum species.

Dried and powdered seeds of Calophyllum blancoi

Maceration with acetone at room temperature

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure to yield crude acetone extract

Chromatographic fractionation of the crude extract (e.g., column chromatography on silica gel)

Elution with a gradient of non-polar to polar solvents (e.g., hexane-ethyl acetate)

Further purification of isoapetalic acid-containing fractions (e.g., preparative HPLC)

Pure Isoapetalic Acid
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Click to download full resolution via product page

Caption: Workflow for the proposed HPLC-UV analysis of isoapetalic acid.

Hypothetical Quantitative Data for the Proposed HPLC Method:

The following table presents hypothetical, yet realistic, quantitative parameters for the

proposed HPLC method. These values should be experimentally determined and validated.

Parameter Hypothetical Value

Retention Time ~18.5 min

Linearity Range 1 - 100 µg/mL (r² > 0.999)

Limit of Detection (LOD) 0.3 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Recovery 95% - 105%

Precision (RSD%) < 2%

General Considerations for GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the

identification and quantification of volatile and semi-volatile compounds. For a relatively non-

volatile compound like isoapetalic acid, derivatization is necessary to increase its volatility and

thermal stability.

General Steps:

Derivatization: The carboxylic acid and hydroxyl groups of isoapetalic acid should be

derivatized, for example, through silylation using reagents like N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

GC Separation: The derivatized sample is injected into the GC, where it is vaporized and

separated on a capillary column (e.g., a non-polar or medium-polarity column like DB-5ms).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12922599?utm_src=pdf-body-img
https://www.benchchem.com/product/b12922599?utm_src=pdf-body
https://www.benchchem.com/product/b12922599?utm_src=pdf-body
https://www.benchchem.com/product/b12922599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12922599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS Detection: The separated compounds are then ionized (typically by electron ionization)

and fragmented. The mass spectrometer detects these fragments, generating a mass

spectrum that can be used for structural elucidation and identification by comparison with

spectral libraries.

Biological Activity and Potential Signaling Pathways
Reported Biological Activity:

Cytotoxicity: Isoapetalic acid and its derivatives have demonstrated mild cytotoxic effects

against KB and HeLa cancer cell lines. [1] Hypothetical Signaling Pathway for Cytotoxicity:

While the specific molecular targets and signaling pathways of isoapetalic acid have not been

elucidated, a hypothetical pathway for its cytotoxic activity could involve the induction of

apoptosis. The following diagram illustrates a potential, generalized apoptotic pathway that

could be investigated.

Hypothetical Apoptotic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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